Cas no 1247153-76-9 (2-{(cyclohex-3-en-1-yl)methylamino}-4-methylpentan-1-ol)

• Product Name: 2-{(cyclohex-3-en-1-yl)methylamino}-4-methylpentan-1-ol
• CAS No: 1247153-76-9
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5167644
• PubChem ID: 61246255
• Update Time: 2025-05-20

2-{(cyclohex-3-en-1-yl)methylamino}-4-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol
• 2-((Cyclohex-3-en-1-ylmethyl)amino)-4-methylpentan-1-ol
• 2-{[(cyclohex-3-en-1-yl)methyl]amino}-4-methylpentan-1-ol
• 1-Pentanol, 2-[(3-cyclohexen-1-ylmethyl)amino]-4-methyl-
• 2-{(cyclohex-3-en-1-yl)methylamino}-4-methylpentan-1-ol

• Inchi： 1S/C13H25NO/c1-11(2)8-13(10-15)14-9-12-6-4-3-5-7-12/h3-4,11-15H,5-10H2,1-2H3
• InChI Key： KFOMLXFEJLFMOF-UHFFFAOYSA-N
• SMILES： OCC(CC(C)C)NCC1CC=CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• XLogP3: 2.6
• Topological Polar Surface Area: 32.299

Additional information on 2-{(cyclohex-3-en-1-yl)methylamino}-4-methylpentan-1-ol

2-{(Cyclohex-3-en-1-yl)methylamino}-4-methylpentan-1-ol: A Comprehensive Overview

2-{(Cyclohex-3-en-1-yl)methylamino}-4-methylpentan-1-ol is a complex organic compound with the CAS number 1247153-76-9. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclohexene ring, an amino group, and a pentanol chain, making it a versatile compound for various chemical reactions and biological studies.

The cyclohexene ring in the structure of 2-{(cyclohex-3-en-1-yl)methylamino}-4-methylpentan-1-ol plays a crucial role in determining its chemical reactivity and stability. Recent studies have highlighted the importance of such cyclic structures in enhancing the bioavailability of drugs. The methylamino group attached to the cyclohexene ring further contributes to the compound's ability to participate in hydrogen bonding, which is essential for its interactions with biological systems.

One of the most recent advancements in understanding this compound involves its synthesis and purification techniques. Researchers have developed novel methods to synthesize 2-{(cyclohex-3-en-1-yl)methylamino}-4-methylpentan-1-ol with high yields and purity. These methods involve multi-step reactions, including nucleophilic substitutions and reductions, which have been optimized to minimize by-products and improve overall efficiency.

The 4-methylpentan-1-ol portion of the molecule adds hydroxyl functionality, which is critical for its solubility in both polar and non-polar solvents. This property makes it an ideal candidate for use in various pharmaceutical formulations where solubility is a key factor. Recent studies have also explored the use of this compound as a precursor in the synthesis of more complex bioactive molecules, such as peptides and small-molecule inhibitors.

In terms of applications, 2-{(cyclohexenyl)methylamino}-4-methylpentanol derivatives have shown promise in the development of anti-inflammatory agents. A study published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. This finding has opened new avenues for its use in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Another area where this compound has shown potential is in materials science. Its unique structure allows it to act as a versatile building block for synthesizing advanced materials, including polymers and surfactants. Researchers have explored its use as a monomer in polymerization reactions, leading to the development of novel materials with improved mechanical properties and thermal stability.

The environmental impact of 2-{(cyclohexenyl)methylamino}-4-methylpentanol has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems. Preliminary results indicate that the compound is biodegradable under aerobic conditions, making it a more sustainable option compared to traditional organic compounds used in similar applications.

In conclusion, 2-{(cyclohexenyl)methylamino}-4-methylpentanol (CAS No. 1247153769) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development efforts.